Cas no 1804245-59-7 (5-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid)

• Product Name: 5-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid
• CAS No: 1804245-59-7
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 5005762
• Update Time: 2025-05-20

5-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid

• Inchi： 1S/C11H11BrO3/c1-6-3-4-8(10(12)7(2)13)5-9(6)11(14)15/h3-5,10H,1-2H3,(H,14,15)
• InChI Key： AKGBWBMPVIWFRE-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C)=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4

Additional information on 5-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid

5-(1-Bromo-2-Oxopropyl)-2-Methylbenzoic Acid: A Comprehensive Overview

The compound 5-(1-Bromo-2-Oxopropyl)-2-Methylbenzoic Acid, identified by the CAS number 1804245-59-7, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted propyl group. The presence of the bromine atom and the ketone group within the molecule introduces interesting chemical properties, making it a valuable compound for various applications in drug discovery, material science, and synthetic chemistry.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The benzoic acid core of the molecule serves as a versatile platform for further functionalization, enabling the creation of derivatives with enhanced biological activity. For instance, modifications to the substituents on the benzene ring have shown promise in targeting specific cellular pathways involved in chronic diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 5-(1-Bromo-2-Oxopropyl)-2-Methylbenzoic Acid has been utilized in advanced materials research. Its ability to form stable metal complexes has been leveraged in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and surface area, making them ideal candidates for gas storage, catalysis, and sensing applications. Recent breakthroughs in this area have demonstrated the potential of this compound to contribute to the creation of more efficient and sustainable materials for industrial use.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the bromination of intermediate compounds and the precise control of oxidation states to achieve the desired product. Researchers have also explored green chemistry approaches to enhance the efficiency and environmental friendliness of these synthesis pathways. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields.

The structural characterization of 5-(1-Bromo-2-Oxopropyl)-2-Methylbenzoic Acid has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, electronic properties, and intermolecular interactions. Such information is crucial for understanding its behavior in different chemical environments and for designing experiments to explore its reactivity.

In terms of stability and reactivity, this compound exhibits moderate thermal stability under standard conditions. However, it is highly reactive towards nucleophilic substitution reactions due to the presence of the bromine atom in an activated position. This reactivity makes it an excellent substrate for various coupling reactions, including Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination. Recent advancements in catalysis have further expanded its utility by enabling these reactions to proceed under milder conditions with improved selectivity.

The biological evaluation of 5-(1-Bromo-2-Oxopropyl)-2-Methylbenzoic Acid has revealed interesting pharmacokinetic properties. Studies in vitro have demonstrated moderate solubility in physiological fluids, which is essential for its absorption and distribution within biological systems. Furthermore, preliminary toxicity assessments suggest that it exhibits low cytotoxicity against normal human cells, indicating potential safety profiles for therapeutic applications.

In conclusion, 5-(1-Bromo-2-Oxopropyl)-2-Methylbenzoic Acid, CAS number 1804245-59-7, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.